1-[2-[5-(Furan-2-yl)thiophen-2-yl]-2-hydroxyethyl]-3-[2-(trifluoromethyl)phenyl]urea

• IUPAC Name: 1-[2-[5-(furan-2-yl)thiophen-2-yl]-2-hydroxyethyl]-3-[2-(trifluoromethyl)phenyl]urea
• InChI: InChI=1S/C18H15F3N2O3S/c19-18(20,21)11-4-1-2-5-12(11)23-17(25)22-10-13(24)15-7-8-16(27-15)14-6-3-9-26-14/h1-9,13,24H,10H2,(H2,22,23,25)
• InChI Key: BXOZJJLQBXXIFG-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C(=C1)C(F)(F)F)NC(=O)NCC(C2=CC=C(S2)C3=CC=CO3)O
• Molecular Formula: C18H15F3N2O3S
• Molecular Weight: 396.4 g/mol

Description

Furan is a heterocyclic organic compound, consisting of a five-membered aromatic ring with four carbon atoms and one oxygen. Thiophene is a similar heterocyclic compound where the heteroatom is sulfur. Urea derivatives are a class of organic compounds that contain a carbonyl group attached to two amine groups. The compound you mentioned seems to be a complex molecule that contains all these functional groups.

Synthesis Analysis

Thiophene derivatives can be synthesized through various methods, including condensation reactions such as the Gewald reaction, the Paal–Knorr synthesis, the Fiesselmann synthesis, and the Hinsberg synthesis. Furan derivatives can be synthesized from furan-2-carboxylic acid. The synthesis of a complex molecule like the one you mentioned would likely involve multiple steps and different types of chemical reactions.

Molecular Structure Analysis

The molecular structure of thiophene includes a five-membered ring made up of one sulfur atom and four carbon atoms. Similarly, furan consists of a five-membered ring with one oxygen atom and four carbon atoms. The urea portion of the molecule would contain a carbonyl group attached to two amine groups.

Chemical Reactions Analysis

Thiophene and its derivatives participate in various chemical reactions. They are used in the synthesis of organic semiconductors, organic field-effect transistors (OFETs), and in the fabrication of organic light-emitting diodes (OLEDs). Furan derivatives also participate in a variety of chemical reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of a compound depend on its molecular structure. Thiophene is a colorless liquid with a pleasant odor, slightly soluble in water but soluble in many organic solvents. Furan is a colorless, volatile liquid with a boiling point of 31.36 °C.

Mechanism of Action

The mechanism of action of a compound depends on its structure and the biological system it interacts with. Thiophene derivatives exhibit many pharmacological properties such as anticancer, anti-inflammatory, antimicrobial, antihypertensive, and anti-atherosclerotic properties.

Safety and Hazards

The safety and hazards associated with a compound depend on its structure and properties. Thiophene and furan are flammable liquids and their vapors can form explosive mixtures with air. They can cause irritation to the skin and eyes, and may be harmful if inhaled or ingested.

Future Directions

Thiophene and furan derivatives have been the subject of much research due to their wide range of applications in medicinal chemistry and material science. Future research may focus on developing new synthetic methods, exploring new applications, and improving the safety and environmental impact of these compounds.